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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B081389 Get Quote

An In-depth Technical Guide to the Barium Chlorate Safety Data Sheet (SDS)

Introduction
Barium chlorate (Ba(ClO₃)₂) is a white crystalline solid that serves as a powerful oxidizing

agent. It is utilized in various industrial and laboratory applications, most notably in

pyrotechnics to produce a green flame, in the manufacturing of other chlorates, and as a

mordant in dyeing textiles.[1][2] Given its potent oxidizing nature and inherent toxicity, a

thorough understanding of its safety data sheet (SDS) is paramount for researchers, scientists,

and drug development professionals who may handle this compound. This guide provides a

detailed analysis of the critical safety data for barium chlorate, presenting quantitative

information in accessible formats, outlining relevant experimental protocols, and visualizing key

hazard relationships and safety workflows.

Quantitative Safety and Property Data
The following tables summarize the key quantitative data for barium chlorate, compiled from

various safety data sheets.

Physicochemical Properties
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Property Value Source

Molecular Formula Ba(ClO₃)₂ [3]

Molar Mass 304.23 g/mol [1][2][3]

Appearance
White crystalline solid /

Colorless crystalline powder
[1][4]

Density 3.18 g/cm³ [2][3]

Melting Point
413.9 °C (777.0 °F; 687.0 K)

(decomposes)
[2][3]

Solubility in Water
27.5 g/100 mL at 20 °C37.9

g/100 mL at 25 °C
[2][3]

Solubility in other solvents
Slightly soluble in ethanol and

acetone
[1][3]

Toxicological Data
Parameter Value Species Route

LD₅₀ (Median Lethal

Dose)
500.1 mg/kg Not Specified Oral

LC₅₀ (Median Lethal

Concentration)
1.5 mg/L (4h) Not Specified Inhalation (dust/mist)

Exposure Limits
Organization Limit Value Notes

OSHA (PEL)
Permissible Exposure

Limit
0.5 mg/m³ As Ba[5][6]

ACGIH (TLV) Threshold Limit Value 0.5 mg/m³ As Ba[5][6]

NIOSH (IDLH)

Immediately

Dangerous to Life or

Health

50 mg/m³ As Ba[2]
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GHS and Transportation Classifications
Classification Code/Value Description

GHS Pictograms GHS03, GHS07, GHS09

Oxidizer, Exclamation Mark

(Harmful/Irritant),

Environmental Hazard[2]

GHS Signal Word Danger [2]

GHS Hazard Statements H271, H302, H332, H411

May cause fire or explosion;

strong Oxidizer. Harmful if

swallowed. Harmful if inhaled.

Toxic to aquatic life with long

lasting effects.[1][2]

UN Number 1445 [1]

DOT Hazard Class 5.1 (Oxidizer), 6.1 (Poison) [7][8]

NFPA 704 Diamond
Health: 3, Flammability: 0,

Instability: 3, Special: OX
[2]

Experimental Protocols
While specific, detailed experimental reports for barium chlorate are proprietary, the values

presented in the SDS are typically determined using standardized methodologies, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD₅₀) Determination
The oral LD₅₀ value, which represents the statistically estimated dose of a substance expected

to cause mortality in 50% of a test population, is commonly determined using a protocol similar

to the OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method).

Methodology:

Test Animals: Typically, a small number of rodents (e.g., rats or mice) of a single sex are

used for the initial step.
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Dosage Preparation: Barium chlorate, as a solid, is dissolved or suspended in a suitable

vehicle, such as distilled water.

Administration: The prepared dose is administered to the animals via gavage (oral

intubation) after a brief fasting period.

Stepwise Dosing: The test is conducted in a stepwise manner using a limited number of

animals at each step. The outcome of the preceding step (mortality or survival) determines

the dosage for the next step. Dosing is typically started at a level expected to be toxic.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days. Key

observations include changes in skin, fur, eyes, and behavior, as well as the onset of

tremors, convulsions, or paralysis.[8]

Data Analysis: The LD₅₀ value is not calculated as a precise number but is determined to fall

within a certain dosage range based on the observed mortality patterns.

Acute Inhalation Toxicity (LC₅₀) Determination
The inhalation LC₅₀ value, the concentration of a substance in the air that is lethal to 50% of

the test population over a specific duration, is often determined following a protocol like OECD

Test Guideline 403 (Acute Inhalation Toxicity).

Methodology:

Test Animals: Groups of rodents are placed in whole-body or nose-only inhalation chambers.

Atmosphere Generation: A respirable dust atmosphere of barium chlorate is generated at a

constant and known concentration. This is typically achieved using a dust generator that

aerosolizes the finely powdered substance.

Exposure: The animals are exposed to the test atmosphere for a fixed duration, commonly 4

hours.[2]

Concentration Levels: Several groups of animals are exposed to different concentrations of

the test substance.
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Post-Exposure Observation: Following exposure, the animals are returned to their cages and

observed for signs of toxicity and mortality over a 14-day period.

Data Analysis: Mortality data from the different concentration groups are analyzed using

statistical methods (e.g., probit analysis) to calculate the LC₅₀ value.

Hazard and Safety Visualizations
The following diagrams, created using the DOT language, illustrate the logical relationships of

barium chlorate's hazards and a standard workflow for its safe handling.

Hazard Relationship Pathway
Caption: Logical relationships of barium chlorate hazards.

Safe Handling Experimental Workflow
Caption: General experimental workflow for handling barium chlorate.

Conclusion
The safety data sheet for barium chlorate reveals it to be a substance with significant hazards,

including strong oxidizing properties, acute toxicity via ingestion and inhalation, and a notable

environmental threat to aquatic life.[1][9] Its handling demands strict adherence to safety

protocols, including the use of appropriate personal protective equipment, controlled

environments to prevent dust inhalation, and careful storage away from combustible materials

and strong acids.[6][10] The potential for severe health effects, such as methemoglobinemia,

kidney damage, and muscular paralysis, underscores the importance of minimizing exposure.

[2][10] By understanding the quantitative data, the basis of its hazard classification, and the

logical flow of safety procedures, professionals can mitigate the risks associated with the use of

barium chlorate in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chlorate
https://en.wikipedia.org/wiki/Barium_chlorate
https://www.smolecule.com/products/s1507264
https://www.inchem.org/documents/icsc/icsc/eics0613.htm
https://unitednuclear.com/PDFs/SDS_BariumChlorate_OK_UNS.pdf
https://smc-keenan.safecollegessds.com/document/view/31537025-5768-4e77-afb5-dffe9ec9e962/cf640362-30c8-11da-bc22-f8c243af2369/BARIUM%20CHLORATE
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/244554
https://cameochemicals.noaa.gov/chemical/195
https://aldebaransistemas.com/downloads/safetydatasheets/salts/BARIUM-CHLORATE.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0183.pdf
https://www.benchchem.com/product/b081389#barium-chlorate-safety-data-sheet-sds-analysis
https://www.benchchem.com/product/b081389#barium-chlorate-safety-data-sheet-sds-analysis
https://www.benchchem.com/product/b081389#barium-chlorate-safety-data-sheet-sds-analysis
https://www.benchchem.com/product/b081389#barium-chlorate-safety-data-sheet-sds-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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